Cas no 2228748-51-2 (1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol
• CAS No: 2228748-51-2
• MF: C₉H₁₂FNO₃
• MW: 201.194886207581
• CID: 5996148
• PubChem ID: 165708682
• Update Time: 2025-05-28

1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol
• EN300-1796129
• 2228748-51-2

• Inchi： 1S/C9H12FNO3/c1-13-7-3-4-11-9(14-2)8(7)6(12)5-10/h3-4,6,12H,5H2,1-2H3
• InChI Key： TYXDDVPOGORAFR-UHFFFAOYSA-N
• SMILES： FCC(C1C(=NC=CC=1OC)OC)O

Computed Properties

• Exact Mass: 201.08012141g/mol
• Monoisotopic Mass: 201.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol

Comprehensive Overview of 1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol (CAS No. 2228748-51-2): Properties, Applications, and Industry Insights

The compound 1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol (CAS No. 2228748-51-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 2,4-dimethoxypyridine core and a fluoroethanol side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapies.

In the context of green chemistry and sustainable synthesis, 1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol stands out due to its compatibility with eco-friendly catalytic processes. Recent studies highlight its role in C-H functionalization reactions, a hot topic in organic chemistry that minimizes waste generation. This aligns with the growing demand for environmentally friendly synthetic routes, a frequently searched term among chemists and industry professionals seeking to reduce their carbon footprint.

The compound’s physicochemical properties—including its solubility in polar solvents like DMSO and methanol—make it suitable for high-throughput screening platforms. Its logP value and hydrogen bonding capacity (often queried in ADMET prediction searches) suggest favorable pharmacokinetic profiles, a critical consideration for drug candidates. These attributes position it as a valuable building block in fragment-based drug design, a strategy dominating modern medicinal chemistry.

From an industrial perspective, scalability of 1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol synthesis is a key focus. Patent literature reveals optimized routes using continuous flow chemistry—a trending search term in process chemistry circles—to enhance yield and purity. The compound’s stability under photocatalytic conditions also makes it relevant to the booming field of visible-light-driven transformations, addressing queries about energy-efficient synthetic methods.

Analytical characterization of CAS No. 2228748-51-2 typically involves advanced techniques such as LC-MS and NMR spectroscopy, with particular emphasis on 19F-NMR due to its fluorine moiety. These methods are frequently discussed in online forums and scientific communities, reflecting users’ search behavior around fluorine-containing compound analysis. The compound’s distinct chromatographic behavior under reversed-phase HPLC conditions is another area of practical interest for quality control laboratories.

Emerging applications of this compound extend to proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery that dominates recent PubMed searches. Its 2,4-dimethoxypyridine segment serves as an ideal linker component, enabling precise control over protein degradation—a feature highlighted in several 2023–2024 preclinical studies. This connection to next-generation therapeutics enhances the compound’s relevance in cutting-edge biomedical research.

Regulatory aspects of 1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol are equally important. While compliant with major chemical inventories (e.g., REACH, TSCA), its handling requires standard laboratory precautions, a point often clarified in safety data sheet (SDS) searches. The compound’s non-hazardous classification under GHS criteria makes it attractive for industrial applications compared to traditional halogenated intermediates.

Market intelligence indicates rising demand for this compound, particularly from contract research organizations (CROs) specializing in fluorine chemistry. Price trends and supply chain stability for CAS No. 2228748-51-2 are common queries among procurement specialists, reflecting its growing commercial importance. Custom synthesis services offering isotope-labeled versions (e.g., deuterated or 13C-labeled) further expand its utility in metabolic studies.

In conclusion, 1-(2,4-dimethoxypyridin-3-yl)-2-fluoroethan-1-ol represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, sustainable chemistry, and advanced materials addresses multiple industry pain points while offering actionable insights for researchers navigating today’s complex R&D landscape.